Cas no 1806503-43-4 (1-Bromo-1-(2,6-diethylphenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2,6-diethylphenyl)propan-2-one
• CAS No: 1806503-43-4
• MF: C₁₃H₁₇BrO
• MW: 269.177483320236
• CID: 4792813
• Update Time: 2025-06-10

1-Bromo-1-(2,6-diethylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2,6-diethylphenyl)propan-2-one

• Inchi： 1S/C13H17BrO/c1-4-10-7-6-8-11(5-2)12(10)13(14)9(3)15/h6-8,13H,4-5H2,1-3H3
• InChI Key： BWFDXIAPNLBYPP-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C(=CC=CC=1CC)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 203
• XLogP3: 4
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-1-(2,6-diethylphenyl)propan-2-one

Comprehensive Overview of 1-Bromo-1-(2,6-diethylphenyl)propan-2-one (CAS No. 1806503-43-4)

1-Bromo-1-(2,6-diethylphenyl)propan-2-one, with the CAS number 1806503-43-4, is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This compound belongs to the class of aryl ketones, characterized by the presence of a bromine substituent and diethylphenyl groups. Its molecular structure makes it a valuable intermediate in synthetic chemistry, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials.

The growing interest in 1-Bromo-1-(2,6-diethylphenyl)propan-2-one can be attributed to its role in organic synthesis and catalysis. Researchers and industry professionals frequently search for information on its synthesis methods, reactivity, and safety profiles. With the rise of green chemistry and sustainable practices, there is a heightened focus on optimizing the production of such compounds to minimize environmental impact. This aligns with the broader trend of eco-friendly chemical processes, which is a hot topic in both academic and industrial circles.

One of the key features of 1-Bromo-1-(2,6-diethylphenyl)propan-2-one is its versatility as a building block in the synthesis of more complex molecules. Its aryl ketone backbone allows for various functionalization reactions, making it a popular choice for drug discovery and material science applications. Recent studies have explored its potential in catalyzed cross-coupling reactions, which are pivotal in creating carbon-carbon bonds—a fundamental step in organic synthesis.

In the context of search engine optimization (SEO), users often inquire about the physical and chemical properties of 1-Bromo-1-(2,6-diethylphenyl)propan-2-one, such as its melting point, solubility, and stability. Additionally, queries related to its handling and storage are common, reflecting the need for practical guidance in laboratory settings. Addressing these questions not only enhances the article's readability but also improves its visibility in search results.

The compound's relevance extends to the field of medicinal chemistry, where it serves as a precursor for the development of bioactive molecules. With the increasing demand for novel therapeutics, researchers are keen to explore the potential of 1-Bromo-1-(2,6-diethylphenyl)propan-2-one in designing targeted drug candidates. This aligns with the broader industry trend toward precision medicine and personalized treatments, which are among the most searched topics in the life sciences domain.

Another area of interest is the compound's application in material science, particularly in the synthesis of polymers and advanced coatings. Its ability to undergo selective bromination and aryl substitution makes it a valuable component in creating high-performance materials. This is particularly relevant given the current focus on smart materials and nanotechnology, which are frequently discussed in scientific literature and online forums.

From a regulatory perspective, it is essential to note that 1-Bromo-1-(2,6-diethylphenyl)propan-2-one is subject to standard laboratory safety protocols. While it is not classified as a hazardous substance under most jurisdictions, proper risk assessment and safety measures are recommended when handling it. This information is crucial for laboratory technicians and researchers who prioritize workplace safety and compliance.

In conclusion, 1-Bromo-1-(2,6-diethylphenyl)propan-2-one (CAS No. 1806503-43-4) is a multifaceted compound with broad applications in organic synthesis, pharmaceuticals, and material science. Its unique structural features and reactivity profile make it a subject of ongoing research and innovation. By addressing common user queries and aligning with current trends such as green chemistry and precision medicine, this article aims to provide a comprehensive and engaging resource for professionals and enthusiasts alike.